2-chloro-3-hydroxy-6H-benzo[c]chromen-6-one

• IUPAC Name: 2-chloro-3-hydroxybenzo[c]chromen-6-one
• InChI: InChI=1S/C13H7ClO3/c14-10-5-9-7-3-1-2-4-8(7)13(16)17-12(9)6-11(10)15/h1-6,15H
• InChI Key: RMVBXXJNOAXYHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC(=C(C=C3OC2=O)O)Cl
• Molecular Formula: C13H7ClO3
• Molecular Weight: 246.64 g/mol
• CAS No.: 706776-04-7

Description

2-chloro-3-hydroxy-6H-benzo[c]chromen-6-one is a chemical compound with the CAS Number: 706776-04-7. It has a molecular weight of 246.65. The IUPAC name for this compound is this compound. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H7ClO3/c14-10-5-9-7-3-1-2-4-8(7)13(16)17-12(9)6-11(10)15/h1-6,15H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 246.65.

Scientific Research Applications

Pharmacological Applications

One of the notable applications of derivatives of 2-chloro-3-hydroxy-6H-benzo[c]chromen-6-one involves their pharmacological potential. A study demonstrated that a specific Mannich base derivative exhibited stimulating effects on both the central and peripheral nervous systems, with potential neuroleptic and tranquilizing activities observed in Wistar rats. This suggests its utility in developing treatments targeting neurological conditions (Garazd, Y., Panteleimonova, T. N., Garazd, M., & Khilya, V., 2002).

Chemical Synthesis and Biological Activity

The compound and its derivatives have been synthesized through various methods, including microwave-assisted synthesis, which yielded novel 2H-Chromene derivatives bearing Phenylthiazolidinones. These compounds exhibited remarkable antimicrobial activities against different classes of bacteria and fungus, showcasing the chemical versatility and potential biological applications of these compounds (El Azab, I. H., Youssef, M., & Amin, M. A., 2014).

Advanced Synthetic Methods

Research has developed advanced synthetic methods for producing functionalized benzo[c]chromen-6-ones and related structures. These methods emphasize green chemistry principles, such as catalyst-free and solvent-free conditions, thereby offering environmentally friendly alternatives for synthesizing these compounds (Kumar, M., Kaur, T., Gupta, V., & Sharma, A., 2015). Another study introduced an efficient one-pot synthesis method that rapidly produces biologically interesting novel benzo[c]chromen-6-one molecules, underscoring the importance of these compounds in drug discovery and development (Poudel, T. N., & Lee, Y., 2014).

Fluorescence and Sensing Applications

Derivatives of this compound have also been investigated for their potential as fluorescence chemosensors. A study highlighted the synthesis of a chitosan-based polymer grafted with a 3-hydroxy-6H-benzo[c]chromen-6-one analogue, which displayed selective interaction with Iron (III) ions in acetic aqueous medium. This application is particularly relevant in environmental monitoring and the development of sensitive detection methods for metal ions (Pournaki, M., Fallah, A., Gülcan, H. O., & Gazi, M., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using protective gloves/protective clothing/eye protection/face protection, and more.